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Compound of Interest

Compound Name: 3-Hydroxy-3-methyl-2-butanone

Cat. No.: B089657 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxy-3-methyl-2-butanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Hydroxy-3-methyl-2-butanone. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Identifier: 3-Hydroxy-3-methyl-2-butanone CAS Number: 115-22-0

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxy-3-methyl-2-butanone is classified as a flammable liquid and vapor that can cause

skin and serious eye irritation.[1][2] Adherence to proper PPE protocols is mandatory to

minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and eye irritation.[1][2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Protective clothing, such as a

lab coat.

To protect against accidental

spills and contamination of

personal clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area. A

respirator with an appropriate

filter (e.g., type ABEK) may be

necessary if ventilation is

inadequate or for large spills.

To avoid inhalation of vapors.

Operational Plan for Safe Handling
A systematic approach to handling 3-Hydroxy-3-methyl-2-butanone is crucial for laboratory

safety. The following step-by-step procedure outlines the key stages of handling this chemical

from preparation to disposal.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Remove all potential ignition sources from the handling area, as the substance is flammable.

[2][3] This includes open flames, hot surfaces, and spark-producing equipment.[2][3]

Have an emergency eye wash station and safety shower readily accessible.

Verify that all containers are properly labeled and sealed.[3]

2. Handling Procedure:

Wear the appropriate PPE as specified in the table above before handling the chemical.
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Ground and bond containers when transferring the substance to prevent static discharge.[2]

[3]

Use only non-sparking tools.[2][3]

Avoid direct contact with skin and eyes.[1]

Avoid inhaling vapors.

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1][2]

Keep containers tightly closed when not in use.[2][3]

Recommended storage temperature is between 2-8°C.[1]

4. Spill Management:

In case of a spill, immediately evacuate non-essential personnel from the area.

Remove all ignition sources.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of 3-Hydroxy-3-methyl-2-butanone and its contaminated materials is critical

to prevent environmental contamination and comply with regulations.

Waste Classification: This chemical should be treated as hazardous waste.
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Disposal Method: Dispose of the waste material and its container at an approved waste

disposal plant.[1][2]

Regulatory Compliance: All disposal activities must be in accordance with federal, state, and

local regulations.[1] Do not dispose of down the drain.

Quantitative Data Summary
Property Value

Molecular Formula C5H10O2

Molecular Weight 102.13 g/mol

Boiling Point 140-141 °C

Density 0.971 g/mL at 25 °C

Flash Point 42 °C (107.6 °F) - closed cup[4]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Hydroxy-3-methyl-2-butanone.
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Safe Handling and Disposal of 3-Hydroxy-3-methyl-2-butanone

Preparation

Handling

Post-Handling Disposal
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Caption: Workflow for handling and disposal of 3-Hydroxy-3-methyl-2-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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